5-(Cyclohexylmethyl)-2-iodophenol

• Molecular Formula: C13H17IO
• Molecular Weight: 316.18 g/mol
• SMILES: C1CCC(CC1)CC2=CC(=C(C=C2)I)O
• InChI: InChI=1S/C13H17IO/c14-12-7-6-11(9-13(12)15)8-10-4-2-1-3-5-10/h6-7,9-10,15H,1-5,8H2
• InChIKey: YPBOUTHOIOFQLB-UHFFFAOYSA-N

5-(Cyclohexylmethyl)-2-iodophenol: Physicochemical & Structural Overview

5-(Cyclohexylmethyl)-2-iodophenol (CAS 1243312-69-7) is a synthetic, ortho-iodinated phenol derivative bearing a cyclohexylmethyl substituent at the meta position relative to the hydroxyl group . It possesses the molecular formula C13H17IO and a molecular weight of 316.18 g/mol [1]. Its computed XLogP3-AA of 5.2 indicates substantial lipophilicity, which distinguishes it from more polar, unsubstituted 2-iodophenol analogs [1]. The compound is cataloged under PubChem CID 72225875 and is available from specialty chemical suppliers, though no MSDS, boiling point, or melting point data have been published [1].

Workflow Ortho-iodophenol cross-coupling and carbonylative cyclization chemistry

Selection Exact regioisomer identity: iodine ortho to OH, cyclohexylmethyl meta to OH

Context Synthetic building block with dual functional handles for sequential derivatization

• [1] PubChem. 5-(Cyclohexylmethyl)-2-iodophenol. CID 72225875. Computed Properties. Accessed 2026. View Source

5-(Cyclohexylmethyl)-2-iodophenol: Substitution Limitations

For a scientific or industrial user, substituting a generic 2-iodophenol or a positional isomer such as 2-(Cyclohexylmethyl)-5-iodophenol (CAS 1243408-42-5) for 5-(Cyclohexylmethyl)-2-iodophenol risks failure in synthetic sequences that depend on the precise spatial arrangement of the iodine atom and the cyclohexylmethyl group . The target compound's specific substitution pattern—iodine ortho to the hydroxyl and cyclohexylmethyl meta to the hydroxyl—creates a unique steric and electronic environment that governs reactivity in palladium-catalyzed cross-couplings, directed ortho-metalation, or subsequent cyclization reactions [1]. In the absence of published comparative reactivity data, procurement decisions must therefore be guided by exact structural fidelity, as even regioisomeric variants (e.g., 2-(Cyclohexylmethyl)-3-iodophenol, CAS 1243480-60-5) present fundamentally different vectors for bond formation .

Target Compound

Iodine ortho to phenolic OH; cyclohexylmethyl meta to OH. Enables regiospecific cross-coupling and ortho-directed cyclization pathways.

Positional Isomer Risk

2-(Cyclohexylmethyl)-5-iodophenol or 2-(Cyclohexylmethyl)-3-iodophenol place iodine at different ring positions. Cyclization outcomes and coupling vectors may shift away from intended products.

Target Identity

Cyclohexylmethyl substituent imparts steric bulk and elevated lipophilicity (computed XLogP3-AA 5.2). Governs phase partitioning and non-polar solvent compatibility.

Generic 2-Iodophenol Risk

Unsubstituted 2-iodophenol lacks cyclohexylmethyl group. Lipophilicity profile and steric environment may differ substantially, altering reaction selectivity and extraction behavior.

• [1] Hegde, S. G., Kassim, A. M., & Ingrum, A. I. (1995). Aromatization of cyclohexenones with iodine/sodium alkoxide. A regioselective synthesis of 2-iodophenols. Tetrahedron Letters, 36(46), 8395-8398. View Source

5-(Cyclohexylmethyl)-2-iodophenol: Differentiation Evidence vs. Analogs

Computed Lipophilicity vs. 2-Iodophenol

The target compound's computed XLogP3-AA of 5.2, as reported by PubChem, contrasts sharply with the experimental logP of approximately 1.7 for the unsubstituted parent compound, 2-iodophenol [1][2]. This 3.5 log unit increase, driven by the cyclohexylmethyl substituent, predicts significantly higher partitioning into organic phases, non-polar environments, or lipid membranes. Such a difference is critical for applications where passive membrane permeability or organic-phase extraction efficiency is a key performance parameter. However, this is a computed value, and experimental logP or logD data are absent for the target compound.

Computed Lipophilicity

Class-level inference

XLogP3-AA 5.2 vs 1.7 Δ logP ≈ 3.5 units

Supports organic-phase partitioning and non-polar media compatibility review

Computed value only; experimental logP not reported for the target compound

Evidence Dimension	Computed XLogP3-AA vs. Experimental logP of Parent Compound
Target Compound Data	XLogP3-AA = 5.2 (computed)
Comparator Or Baseline	2-Iodophenol; experimental logP ≈ 1.7
Quantified Difference	Δ logP ≈ 3.5 units (higher for target compound)
Conditions	Computational prediction (XLogP3 3.0) vs. experimental measurement

Why This Matters

This property differentiates the compound for applications in non-aqueous reaction media or permeability-focused screening, though the absence of experimental confirmation reduces the strength of this evidence for procurement decisions.

• [1] PubChem. 5-(Cyclohexylmethyl)-2-iodophenol. CID 72225875. Computed Properties: XLogP3-AA 5.2. Accessed 2026. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 11360, 2-Iodophenol. Accessed 2026. View Source

Polar Surface Area vs. 2-Iodophenol

The target compound exhibits a computed TPSA of 20.2 Ų, identical to that of 2-iodophenol, as both contain a single phenolic hydroxyl group as the sole hydrogen bond donor/acceptor [1]. While this value falls well within the favorable range (< 140 Ų) for predicted oral absorption, it offers no differentiation from the parent compound or other simple 2-iodophenol derivatives [2]. This dimension therefore does not support a procurement preference for the target compound over simpler analogs.

Polar Surface Area

Context-dependent

TPSA 20.2 Ų (target) vs 20.2 Ų (2-iodophenol) Δ TPSA = 0 Ų — identical

No differentiation from parent compound on this dimension

Selection must rely on regioisomeric identity and lipophilicity, not TPSA

Evidence Dimension	Computed Topological Polar Surface Area
Target Compound Data	20.2 Ų
Comparator Or Baseline	2-Iodophenol; 20.2 Ų
Quantified Difference	No difference (0 Ų)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem)

Why This Matters

This metric does not justify selecting the target compound over simpler 2-iodophenols for bioavailability-focused applications; differentiation must rely on other properties.

• [1] PubChem. 5-(Cyclohexylmethyl)-2-iodophenol. CID 72225875. Computed Properties: TPSA 20.2 Ų. Accessed 2026. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 11360, 2-Iodophenol. Accessed 2026. View Source

Regioisomeric Selectivity vs. Closest Isomers

The target compound is one of at least five regioisomeric cyclohexylmethyl-iodophenols cataloged by chemical suppliers, including 2-(Cyclohexylmethyl)-5-iodophenol (CAS 1243408-42-5), 2-(Cyclohexylmethyl)-6-iodophenol (CAS 1243462-63-6), 2-(Cyclohexylmethyl)-3-iodophenol (CAS 1243480-60-5), and 4-(Cyclohexylmethyl)-2-iodophenol . The specific 5-(cyclohexylmethyl)-2-iodophenol isomer places the iodine atom ortho to the phenolic OH and the cyclohexylmethyl group meta to the OH. In palladium-catalyzed cross-coupling reactions, the ortho-iodophenol motif is known to participate in carbonylative cyclization to form coumarins, benzofurans, and xanthones, whereas meta- or para-iodo isomers would yield different or no cyclized products [1]. No direct head-to-head reactivity comparison data exist for these specific isomers. Therefore, the value proposition is strictly based on regioisomeric identity for downstream synthetic planning.

Regioisomeric Identity

Class-level inference

Target: I ortho to OH, cyclohexylmethyl meta vs. 2-(cyclohexylmethyl)-5-iodophenol: I para to OH vs. 2-(cyclohexylmethyl)-3-iodophenol: I ortho, cyclohexylmethyl also ortho

Regioisomer-specific synthetic utility; enables carbonylative cyclization to coumarins and benzofurans

Inferred from established 2-iodophenol reactivity; no head-to-head isomer comparison data available

Evidence Dimension	Regioisomeric identity for synthetic utility in cyclization reactions
Target Compound Data	Iodine ortho to OH; cyclohexylmethyl meta to OH
Comparator Or Baseline	2-(Cyclohexylmethyl)-5-iodophenol (iodine para to OH); 2-(Cyclohexylmethyl)-3-iodophenol (iodine ortho to OH but cyclohexylmethyl ortho to OH)
Quantified Difference	Qualitative only: different cyclization outcomes expected based on established 2-iodophenol chemistry
Conditions	Inferred from general 2-iodophenol reactivity in Pd-catalyzed carbonylative cyclizations

Why This Matters

For procurement as a synthetic building block, the exact regioisomer identity is the primary selection criterion; the target compound enables synthetic routes that its regioisomers cannot replicate.

• [1] Kadnikov, D. V., & Larock, R. C. (2004). Palladium-catalyzed carbonylative cyclization of 2-iodophenols with alkynes: a general route to 3-substituted coumarins. The Journal of Organic Chemistry, 69(20), 6772-6780. View Source

Molecular Flexibility vs. Rigid Analogs

The target compound possesses two rotatable bonds according to PubChem computed descriptors [1]. The cyclohexylmethyl group introduces conformational flexibility that is absent in simpler 2-iodophenols (one rotatable bond for the hydroxyl group only). In comparison to a fully rigid analog such as a dibenzofuran-based iodophenol, the target compound may present a different entropic profile upon binding to a biological target or during crystallization. However, no experimental binding entropy data or crystallographic information is available for the target compound to substantiate this inferred advantage. This dimension is therefore noted as a potential differentiator but cannot carry procurement weight without experimental validation.

Molecular Flexibility

Context-dependent

2 rotatable bonds vs 0 Δ = +2 rotatable bonds

May influence molecular recognition and crystallization behavior

Theoretical consideration; no experimental binding entropy or structural data reported

Evidence Dimension	Rotatable bond count as proxy for molecular flexibility
Target Compound Data	2 rotatable bonds
Comparator Or Baseline	2-Iodophenol; 0 rotatable bonds (excluding OH torsion)
Quantified Difference	+2 rotatable bonds
Conditions	Computed by Cactvs 3.4.6.11 (PubChem)

Why This Matters

The increased flexibility may influence molecular recognition events, but without experimental binding or structural data, this remains a theoretical consideration.

• [1] PubChem. 5-(Cyclohexylmethyl)-2-iodophenol. CID 72225875. Computed Properties: Rotatable Bond Count 2. Accessed 2026. View Source

5-(Cyclohexylmethyl)-2-iodophenol: Application Scenarios

Carbonylative Cyclization Building Block

The ortho-iodophenol motif of this compound makes it a candidate for carbonylative cyclization reactions to generate coumarin, benzofuranone, or xanthone scaffolds. The cyclohexylmethyl substituent at the meta position imparts increased lipophilicity and steric bulk to the resulting heterocyclic products. Researchers requiring a specific 5-substituted-2-iodophenol precursor for such cyclization chemistry would select this compound over its regioisomers based on the established reactivity of 2-iodophenols with CO and alkynes or organometallic reagents [1]. However, experimental reaction yields for this specific substrate have not been reported, and feasibility must be verified by the end user.

Lipophilicity-Enhanced Membrane Probe

The computed XLogP3-AA of 5.2 suggests this compound may serve as a lipophilic probe or control compound in assays measuring passive membrane permeability or non-specific binding to lipid bilayers [2]. Its substantially higher predicted lipophilicity compared to 2-iodophenol (logP ~1.7) makes it useful for studying the effect of cycloalkyl substitution on compound distribution in biphasic systems. Procurement for this application would be motivated by the need for a halogenated phenolic compound with high logP that retains the synthetic handle (aryl iodide) for further derivatization or detection.

SAR Exploration Starting Material

In medicinal chemistry programs exploring cyclohexylmethyl-substituted aromatic cores, this compound offers a versatile starting point. The iodine atom serves as a reactive site for Suzuki, Sonogashira, or Buchwald-Hartwig couplings, while the phenolic OH provides an orthogonal functionalization handle. The specific 5-(cyclohexylmethyl)-2-iodophenol isomer is the appropriate choice when the desired final substitution pattern requires the cyclohexylmethyl group meta to the eventual phenol-derived functionality . No biological activity data exist for this compound itself, but it enables the synthesis of diverse screening libraries.

Regioisomeric Standard for Method Development

As part of a family of closely related cyclohexylmethyl-iodophenol isomers (at least five cataloged variants), this compound may be procured as a reference standard for chromatographic method development, including HPLC or GC-MS separation of regioisomeric mixtures arising from non-selective synthetic routes . Its distinct retention characteristics relative to other isomers, driven by the unique arrangement of iodine and cyclohexylmethyl groups, make it valuable for peak identification and purity assessment in quality control workflows.

Application

Selection Property

Validation Focus

Carbonylative Cyclization Studies

Ortho-iodophenol motif for Pd-catalyzed cyclization

Cyclization yield and product regiochemistry verification

Membrane Permeability Probe

High computed lipophilicity with retained aryl iodide handle

Experimental logP or logD confirmation in target system

SAR Library Synthesis

Dual orthogonal handles: aryl iodide and phenolic OH

Sequential coupling reactivity and functional group tolerance

Regioisomeric Chromatographic Standard

Distinct retention among five cataloged cyclohexylmethyl-iodophenol isomers

HPLC or GC-MS separation and peak identification validation

• [1] Kadnikov, D. V., & Larock, R. C. (2004). Palladium-catalyzed carbonylative cyclization of 2-iodophenols with alkynes: a general route to 3-substituted coumarins. The Journal of Organic Chemistry, 69(20), 6772-6780. View Source
• [2] PubChem. 5-(Cyclohexylmethyl)-2-iodophenol. CID 72225875. Computed XLogP3-AA 5.2. Accessed 2026. View Source